![molecular formula C22H18F3N3O2S B2929504 Morpholino(2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinyl)methanone CAS No. 477859-52-2](/img/structure/B2929504.png)
Morpholino(2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinyl)methanone
Description
Morpholino(2-phenyl-4-{[3-(trifluoromethyl)phenyl]sulfanyl}-5-pyrimidinyl)methanone is a chemical compound with the molecular formula C22H18F3N3O2S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of this compound is C22H18F3N3O2S . The average mass is 445.457 Da and the mono-isotopic mass is 445.107178 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular structure and weight, which have been mentioned above .Scientific Research Applications
Antiviral Activity
Morpholino derivatives have been studied for their potential as antiviral agents. For instance, indole derivatives, which share structural similarities with Morpholino compounds, have shown inhibitory activity against influenza A and other viruses . The trifluoromethyl group, in particular, enhances the biological activity of these compounds, making them potent candidates for antiviral drug development.
Anticancer Research
Morpholino compounds have been explored for their anticancer activities. The structural motif of trifluoromethylpyridines, which is present in Morpholino derivatives, is commonly found in active pharmaceutical ingredients with potential anticancer properties . Research in this area focuses on the development of new therapeutic agents that can target cancer cells more effectively.
Agrochemical Applications
Trifluoromethylpyridines, a key structural motif in Morpholino derivatives, are extensively used in the agrochemical industry. They serve as active ingredients in pesticides and herbicides, providing protection for crops against various pests . The effectiveness of these compounds in the agricultural sector underscores their importance in scientific research.
Pharmaceutical Development
Morpholino derivatives are also utilized in the pharmaceutical industry. The trifluoromethyl group-containing drugs have been approved for various treatments, including metabolic disorders and diseases involving cell proliferation and apoptosis . The ongoing clinical trials and research into new drug candidates highlight the significance of these compounds in medical science.
properties
IUPAC Name |
morpholin-4-yl-[2-phenyl-4-[3-(trifluoromethyl)phenyl]sulfanylpyrimidin-5-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18F3N3O2S/c23-22(24,25)16-7-4-8-17(13-16)31-20-18(21(29)28-9-11-30-12-10-28)14-26-19(27-20)15-5-2-1-3-6-15/h1-8,13-14H,9-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPPVGQLTGXGCSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CN=C(N=C2SC3=CC=CC(=C3)C(F)(F)F)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18F3N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-(3-Chloro-2-methylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate](/img/structure/B2929421.png)
![N-(2-Methylphenyl)-2-[(2-phenyl-5H-12-oxa-1,3-diazatetraphen-4-YL)sulfanyl]acetamide](/img/structure/B2929433.png)
![2-(3-(3-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-phenethylacetamide](/img/structure/B2929437.png)
![2-[[6-(4-fluorophenyl)-3-(2-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide](/img/structure/B2929441.png)
